Cas no 897624-63-4 (2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide
• CAS No: 897624-63-4
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6353033
• PubChem ID: 16825294
• Update Time: 2025-05-30

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide
• 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide
• F1609-0060
• AKOS001819266
• 897624-63-4
• 2-(3-benzoyl-6-ethoxy-4-oxoquinolin-1(4H)-yl)-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C28H26N2O5/c1-3-34-21-12-10-20(11-13-21)29-26(31)18-30-17-24(27(32)19-8-6-5-7-9-19)28(33)23-16-22(35-4-2)14-15-25(23)30/h5-17H,3-4,18H2,1-2H3,(H,29,31)
• InChI Key： IUVUFCOUXYAYTB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)C(C(C(C1C=CC=CC=1)=O)=CN2CC(NC1C=CC(=CC=1)OCC)=O)=O

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide

Comprehensive Overview of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide (CAS No. 897624-63-4)

2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide (CAS No. 897624-63-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the quinoline family, which is known for its diverse biological activities. The presence of both benzoyl and ethoxy groups in its structure enhances its reactivity and functionality, making it a subject of interest for drug discovery and material science.

The molecular formula of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide is C₂₆H₂₄N₂O₄, with a molecular weight of approximately 428.48 g/mol. Its complex structure includes a dihydroquinoline core, which is often associated with anti-inflammatory and antimicrobial properties. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds widely studied for their role in treating cancers and autoimmune diseases.

One of the most searched topics related to this compound is its synthetic pathway. The synthesis of 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide typically involves multi-step organic reactions, including condensation, cyclization, and acylation. These processes require precise control of reaction conditions to achieve high yields and purity. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthetic routes for this compound, aligning with the global push for environmentally friendly practices.

In terms of applications, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide has shown promise in medicinal chemistry. Preliminary studies suggest its potential as a therapeutic agent for conditions like rheumatoid arthritis and certain types of cancer. Its mechanism of action is believed to involve the modulation of cell signaling pathways, although further research is needed to fully elucidate its pharmacological profile. The compound's bioavailability and metabolic stability are also key areas of investigation, as these factors critically influence its viability as a drug candidate.

The market for quinoline-based compounds like 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide is expanding, driven by increasing demand for novel pharmaceutical intermediates and biologically active molecules. Companies specializing in custom synthesis and contract research are actively exploring this compound's commercial potential. Additionally, the rise of AI-driven drug discovery has accelerated the identification of new applications for such molecules, making them a hot topic in both academic and industrial circles.

From a regulatory perspective, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide is not classified as a controlled substance or hazardous material, which facilitates its use in research and development. However, researchers must adhere to standard laboratory safety protocols when handling this compound, including the use of appropriate personal protective equipment (PPE) and proper waste disposal methods.

In conclusion, 2-(3-benzoyl-6-ethoxy-4-oxo-1,4-dihydroquinolin-1-yl)-N-(4-ethoxyphenyl)acetamide (CAS No. 897624-63-4) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure, combined with its potential therapeutic applications, makes it a valuable subject for ongoing research. As the scientific community continues to explore its properties and uses, this compound is likely to play an increasingly important role in the development of new drug candidates and functional materials.